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Compound of Interest

Compound Name: Amlobenz
CAS No.: 858669-53-1
Cat. No.: B12776156
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction: Amlobenz is a combination drug product containing amlodipine besylate, a
dihydropyridine calcium channel blocker, and benazepril hydrochloride, an angiotensin-
converting enzyme (ACE) inhibitor. This guide provides a comprehensive summary of the
preliminary toxicological profile of Amlobenz, drawing upon nonclinical data for the
combination product and its individual components. The information is presented to facilitate
further research and drug development efforts.

Acute Toxicity

Acute toxicity studies are designed to evaluate the adverse effects that may occur shortly after
the administration of a single dose of a substance.

Table 1: Acute Toxicity of Amlodipine
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Route of

Species o . LD50 Reference
Administration
Mouse Oral 37 mg/kg [1112]
Rat Oral 70 mg/kg [1]
Rat (Male) Oral 393 mg/kg [1]
Rat (Female) Oral 686 mg/kg [1]
8.65 mg/kg (SE, +/-
Rat Intravenous [1]
2.67 mg/kg)

No specific acute toxicity data for benazepril or the Amlobenz combination was available in the
provided search results.

Experimental Protocol: Acute Oral Toxicity Study in
Rodents (General)

This protocol outlines a general procedure for determining the acute oral toxicity (LD50) of a
substance in rodents, based on standard toxicological practices.

» Animal Selection: Healthy, young adult rodents of a specific strain (e.g., Sprague-Dawley rats
or C57BI/6 mice) are used. Animals are acclimatized to the laboratory conditions before the
study.

e Dose Preparation: The test substance, in this case, amlodipine, is prepared in a suitable
vehicle (e.g., 20% DMSO) for oral administration.[1]

o Administration: A single dose of the test substance is administered to the animals via oral
gavage.[1] Multiple dose groups with a range of concentrations are used to determine the
dose-response relationship.

o Observation: Animals are observed for clinical signs of toxicity and mortality for a specified
period, typically 14 days.[2]
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« Data Analysis: The LD50, the dose that causes mortality in 50% of the animals, is calculated
using appropriate statistical methods.

Experimental Workflow: Acute Oral Toxicity Study

Preparation

Animal Selection (Rodents)

Acclimatization

Dose Preparation

Single Oral Gavage Administration

Observation (14 days) for Toxicity Signs & Mortality

Ana vysis.

LD50 Calculation

Click to download full resolution via product page

Workflow for a typical acute oral toxicity study.

Repeat-Dose Toxicity
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Repeat-dose toxicity studies were conducted on a combination of aliskiren hemifumarate and

amlodipine besylate in Wistar-Hanover rats for 13 weeks. While not the exact "Amlobenz"

combination, these findings provide relevant insights into the effects of amlodipine in a

combination product. The no-observed-adverse-effect level (NOAEL) was determined to be

30:1 mg (aliskiren:amlodipine)/kg/day.[3] Test substance-related microscopic pathology was

observed in the adrenal glands of animals receiving amlodipine alone or in combination at

higher doses.[3]

Genotoxicity

Genotoxicity studies for the Amlobenz combination have not been conducted; however,

extensive testing has been performed on the individual components, amlodipine and

benazepril.[4]

Table 2: Genotoxicity of Amlodipine and Benazepril

Agent Assay Test System Results Reference
o Gene and
o Mutagenicity No drug-related
Amlodipine ] chromosome [4]
Studies effects
level
o Chromosomal ) Negative up to
Amlodipine ) In vitro [5]
Aberration Test 10 pg/mi
Mouse
Amlodipine Micronucleus In vivo Negative [5]
Test
) ) No mutagenic
Benazepril Ames Test Bacteria o [4]
activity
_ In vitro Forward Cultured No mutagenic
Benazepril ) ) o [4]
Mutation mammalian cells  activity
) Nucleus Anomaly ) No mutagenic
Benazepril In vivo o [4]
Test activity
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Experimental Protocol: Ames Test (Bacterial Reverse
Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical
compound.

o Strain Selection: Tester strains of Salmonella typhimurium that are auxotrophic for histidine
(i.e., they cannot synthesize it) are used. These strains carry mutations in the genes involved
in histidine synthesis.

» Metabolic Activation: The test is conducted with and without a metabolic activation system
(S9 mix), typically derived from rat liver homogenate, to mimic mammalian metabolism.

» Exposure: The tester strains are exposed to various concentrations of the test substance
(e.g., benazepril) on a minimal agar plate lacking histidine.

e Incubation: The plates are incubated for 48-72 hours.

o Evaluation: The number of revertant colonies (colonies that have regained the ability to
synthesize histidine) is counted. A significant increase in the number of revertant colonies
compared to the negative control indicates that the substance is mutagenic.
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Experimental Workflow: Ames Test
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Select Histidine-Auxotrophic Prepare S9 Mix for Prepare Test Substance
Salmonella Strains Metabolic Activation (e.g., Benazepril)
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A4
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Incubate on Histidine-Deficient
Agar Plates
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Count Revertant Colonies

i

Determine Mutagenic Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Preliminary Toxicological Profile of Amlobenz: An In-
depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12776156/docs#preliminary-toxicological-profile-of-
amlobenz-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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